Cas no 944898-37-7 (2-[3-(trifluoromethoxy)phenyl]acetaldehyde)

• Product Name: 2-[3-(trifluoromethoxy)phenyl]acetaldehyde
• CAS No: 944898-37-7
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD10696558
• CID: 1987225
• PubChem ID: 53403560
• Update Time: 2025-05-19

2-[3-(trifluoromethoxy)phenyl]acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethoxy)phenyl]acetaldehyde
• A1-42080
• SCHEMBL1035570
• AB57629
• 944898-37-7
• (3-TRIFLUOROMETHOXY-PHENYL)-ACETALDEHYDE
• 2-(3-(TRIFLUOROMETHOXY)PHENYL)ACETALDEHYDE
• EN300-189020
• Z1037571440
• MVQGPRADDZTDED-UHFFFAOYSA-N
• MFCD10696558
• AKOS012212889

• MDL： MFCD10696558
• Inchi： 1S/C9H7F3O2/c10-9(11,12)14-8-3-1-2-7(6-8)4-5-13/h1-3,5-6H,4H2
• InChI Key： MVQGPRADDZTDED-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(CC=O)=C1)(F)F

Computed Properties

• Exact Mass: 204.03981395Da
• Monoisotopic Mass: 204.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-[3-(trifluoromethoxy)phenyl]acetaldehyde

2-[3-(Trifluoromethoxy)Phenyl]Acetaldehyde: A Comprehensive Overview

2-[3-(Trifluoromethoxy)Phenyl]Acetaldehyde, also known by its CAS number 944898-37-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a trifluoromethoxy group attached to a phenyl ring and an acetaldehyde moiety, has garnered attention due to its potential applications in drug design, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the bioavailability of pharmaceutical compounds and its ability to act as a precursor in the synthesis of more complex molecules.

The synthesis of 2-[3-(Trifluoromethoxy)Phenyl]Acetaldehyde involves a multi-step process that begins with the preparation of the trifluoromethoxyphenol derivative. This is followed by a series of oxidation and alkylation reactions to introduce the acetaldehyde group. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for large-scale production. The stability of this compound under various conditions has also been extensively studied, revealing its resistance to thermal degradation and oxidative processes, which are critical for its industrial applications.

In terms of applications, 2-[3-(Trifluoromethoxy)Phenyl]Acetaldehyde has shown promise in the development of novel pharmaceutical agents. Its trifluoromethoxy group contributes to enhanced lipophilicity, which is beneficial for drug absorption and distribution in the body. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug discovery, where it has exhibited selective cytotoxicity against various cancer cell lines. Additionally, this compound has been explored as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

The environmental impact of 2-[3-(Trifluoromethoxy)Phenyl]Acetaldehyde has also been a topic of interest. Research indicates that it undergoes efficient biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. Furthermore, its low toxicity profile makes it suitable for use in agricultural settings, where it can serve as an intermediate in the synthesis of eco-friendly pesticides and herbicides.

In conclusion, 2-[3-(Trifluoromethoxy)Phenyl]Acetaldehyde, CAS number 944898-37-7, stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemical research and development.